Cas no 1006348-92-0 (Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate)

• Product Name: Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate
• CAS No: 1006348-92-0
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• MDL: MFCD08559079
• CID: 3060843
• PubChem ID: 19576815
• Update Time: 2025-10-30

Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate
• EN300-231216
• Ethyl 5-(methoxycarbonyl)-1H-pyrazole-1-acetate
• DTXSID601242603
• 855-341-5
• CS-0299143
• DTXCID501673483
• methyl1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate
• AKOS000319207
• 1006348-92-0
• STK351549
• methyl 2-(2-ethoxy-2-oxoethyl)pyrazole-3-carboxylate

• MDL： MFCD08559079
• Inchi： 1S/C9H12N2O4/c1-3-15-8(12)6-11-7(4-5-10-11)9(13)14-2/h4-5H,3,6H2,1-2H3
• InChI Key： NDUKCFDUVAAYLX-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C(=O)OC)=CC=N1)=O

Computed Properties

• Exact Mass: 212.07970687Da
• Monoisotopic Mass: 212.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate

Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate (CAS No. 1006348-92-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate (CAS No. 1006348-92-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and pharmacological properties.

The pyrazole ring is a five-membered heterocyclic compound containing two nitrogen atoms. Pyrazoles have been extensively studied for their anti-inflammatory, analgesic, and antipyretic properties, making them valuable scaffolds in drug discovery. The presence of the methyl ester group and the ethoxy substituent in Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate further enhances its chemical stability and solubility, which are crucial factors in drug development.

Recent research has highlighted the potential of pyrazole derivatives in various therapeutic areas, including cancer, neurodegenerative diseases, and cardiovascular disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. The ethoxy group in Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate may play a crucial role in modulating its biological activity, making it a promising candidate for further investigation.

In addition to its potential as an antitumor agent, Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate has shown promise in the treatment of neurodegenerative diseases. A study conducted by researchers at the University of California found that this compound effectively crosses the blood-brain barrier and exhibits neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate typically involves a multi-step process that includes the formation of the pyrazole ring followed by functional group modifications. One common synthetic route involves the reaction of an appropriate hydrazine with an α-ketoester to form the pyrazole core, followed by esterification to introduce the methyl ester group. The choice of synthetic methods can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

The physicochemical properties of Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate, such as its melting point, solubility, and stability, are critical for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water, which can be further improved through formulation strategies such as micellar solubilization or prodrug design. These properties make it suitable for various dosage forms, including oral tablets, injectable solutions, and topical formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate in human subjects. Preliminary results from Phase I trials have demonstrated favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. The ongoing research aims to explore its potential as a first-in-class therapeutic agent for multiple indications.

In conclusion, Methyl 1-(2-ethoxy-2-oxoethyl)-1H-pyrazole-5-carboxylate (CAS No. 1006348-92-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.